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Compound of Interest

Compound Name: Heptyl undecylenate

Cat. No.: B1585473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptyl undecylenate is a versatile ester that is gaining prominence in various scientific and

industrial fields, particularly in cosmetics and topical formulations.[1][2] Derived from natural

and renewable sources, it serves as a lightweight emollient and a sustainable alternative to

synthetic ingredients like silicones.[3] This technical guide provides a comprehensive overview

of its chemical identity, physicochemical properties, synthesis, and key experimental findings

relevant to its application.

Chemical Identification
Heptyl undecylenate is the ester formed from the reaction of heptyl alcohol and 10-

undecenoic acid.[1] Its chemical identity is standardized across several international systems.
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Parameter Specification

CAS Number 68141-27-5[1][4][5]

IUPAC Name heptyl undec-10-enoate[1][5][6][7]

Synonyms

10-Undecenoic acid, heptyl ester; Heptyl 10-

undecenoate; Heptyl undecylenate; Undec-10-

enoic acid heptyl ester; 10-Undécénoate

d'heptyle[1][4][6][7]

Molecular Formula C₁₈H₃₄O₂[1][4][6][7]

UNII W77QUB6GXO[1][7]

EC Number 268-850-7[7]

Physicochemical Properties
The physical and chemical characteristics of heptyl undecylenate are crucial for its application

in various formulations. Its properties make it a stable and effective ingredient in many product

types.
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Property Value

Molecular Weight 282.47 g/mol [1][4]

Physical State Colorless to pale yellow liquid[1][4]

Density 0.871 g/cm³[1]

Specific Gravity @ 25°C 0.8600 - 0.8800[1][4]

Boiling Point 351.0 ± 11.0 °C at 760 mmHg[1][5][6]

Flash Point 154 °C[1]

Refractive Index 1.448[1][6]

Purity (by GC) ≥ 98.5%[4]

Acid Value ≤ 2 mg KOH/g[1][4]

Solubility Oil-soluble[8]

Synthesis and Production
Heptyl undecylenate is synthesized via Fischer esterification, a standard method for

producing esters.[2] The primary raw materials are of natural origin, with 10-undecenoic acid

being derived from the pyrolysis of castor oil.[1][2][9]

The general synthetic pathway involves the acid-catalyzed reaction between heptyl alcohol and

10-undecenoic acid.[1][2] The removal of water during the reaction drives the equilibrium

towards the formation of the ester product.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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